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Compound of Interest

Compound Name: Cyclopentanone-2,2,5,5-d4

CAS No.: 3997-89-5

Cat. No.: B1602664

Get Quote

Executive Summary & Operational Logic
This guide supersedes generic solvent disposal templates. Cyclopentanone-2,2,5,5-d4 (CAS:

3997-89-5) presents a unique dual-challenge in the laboratory: it is a flammable organic hazard

chemically, but a high-value stable isotope financially.[1]

The Core Directive: Treat this substance as a Class 3 Flammable Liquid for safety, but manage

its waste stream with the precision of a high-cost reagent.

Common Operational Error: Do NOT dispose of this material as radioactive waste. Deuterium (

H) is a stable isotope. Classifying it as radioactive incurs unnecessary disposal costs (up to 10x
higher) and administrative burdens.

Technical Hazard Characterization
Before initiating disposal, you must validate the waste profile. Cyclopentanone-2,2,5,5-d4
shares the physicochemical properties of its non-deuterated parent, but its high purity often

requires specific segregation to prevent cross-contamination of bulk waste streams.[1]
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Physicochemical Safety Data
Parameter Value Operational Implication

Flash Point 26°C (79°F)

High Risk. Vapors can travel to

ignition sources.[1][2][3][4][5]

[6] Ground all transfer

equipment.

RCRA Waste Code D001 (Ignitable)
Must be treated as hazardous

organic waste.[1]

Solubility Moderate in water

Do NOT pour down the drain.

[1] It will mobilize in water

systems.[2]

Reactivity Ketone

Incompatible with strong

oxidizers (e.g.,

,

) and reducing agents.[1][3]

The "Deuterium Distinction" Protocol[1]
As a Senior Scientist, I often see confusion regarding the "d4" label. Follow this logic gate to

ensure compliance:

Is it Radioactive?NO. It is a stable isotope.

Does it require decay-in-storage?NO.

Can it be mixed with standard solvents?YES, chemically speaking. However, segregation is

recommended for two reasons:

Cost Analysis: If your facility recycles solvents, deuterated compounds can contaminate

the purity of recovered bulk solvents.

Waste Stream Pricing: Mixing this non-halogenated ketone with halogenated solvents (like

Chloroform-d) forces the entire container into the more expensive "Halogenated Waste"
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pricing tier.

Step-by-Step Disposal Workflow
Phase 1: Segregation & Collection

Step 1.1: Establish a dedicated "Non-Halogenated Organic" satellite accumulation area.

Step 1.2: Select a container made of HDPE or Borosilicate Glass. Avoid low-density plastics

which may swell upon long-term exposure to ketones.

Step 1.3:Critical Check: Ensure the waste container is free of oxidizers (Peroxides, Nitrates).

[3] Ketones + Oxidizers = Potential Explosion.

Phase 2: Labeling & Documentation
Step 2.1: Label clearly as "Hazardous Waste - Flammable."

Step 2.2: List constituents: "Cyclopentanone-d4 (99%)."

Step 2.3: Mark the "Start Date" when the first drop enters the container.

Phase 3: Final Handoff
Step 3.1: Cap tightly.[7][8] Do not leave funnels in the neck.

Step 3.2: Request pickup when the container is 90% full or within 6 months of the start date

(adhering to local EPA/RCRA satellite accumulation time limits).

Visual Operational Workflow
The following diagram illustrates the decision logic for handling Cyclopentanone-d4 waste.
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Waste Generated:
Cyclopentanone-2,2,5,5-d4

Is it a Spill?

Stop Ignition Sources
Use Absorbent Pads
(Non-Combustible)

YES

Is it Mixed with
Halogens?

NO

Container Selection:
HDPE or Glass

(Ground/Bond if >4L)

Debris to Solid Waste Stream A: Non-Halogenated
Organic Waste (Preferred)

NO (Pure or mixed w/ Acetone)

Stream B: Halogenated
Solvent Waste (Higher Cost)

YES (e.g. mixed w/ CDCl3)

Labeling:
1. 'Hazardous Waste'

2. 'Flammable'
3. Constituent: Cyclopentanone

EHS Pickup / Incineration
(RCRA D001)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and disposal of deuterated cyclopentanone,

prioritizing safety and cost-efficiency.

Emergency Response (Spill Scenario)
If a spill occurs (>50 mL), immediate action is required due to the flash point (26°C).

Evacuate & Isolate: Clear the immediate area.[3]

Eliminate Ignition: Turn off hot plates, stirrers, and open flames immediately.

Absorb: Use vermiculite or activated charcoal mats. Do not use paper towels if the spill is

large, as this increases surface area for evaporation and flammability.

Disposal of Debris: Place contaminated absorbents into a sealed bag/container labeled

"Solvent Contaminated Debris (Flammable)" and process as hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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